Cas no 106148-67-8 (1H-Benzimidazole,4,5,6,7-tetramethyl-)

• Product Name: 1H-Benzimidazole,4,5,6,7-tetramethyl-
• CAS No: 106148-67-8
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 127018
• PubChem ID: 594550
• Update Time: 2025-04-18

1H-Benzimidazole,4,5,6,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,4,5,6,7-tetramethyl-
• 1H-Benzimidazole,4,5,6,7-tetramethyl-(9CI)
• 4,5,6,7-Tetramethyl-1H-benzimidazole
• 2(3H)-Benzofuranone, 4,5,6,7-tetramethyl-
• 4,5,6,7-Tetramethyl-1-benzofuran-2(3H)-one
• 4,5,6,7-tetramethyl-3H-benzofuran-2-one
• 4,5,6,7-tetramethylbenzimidazole
• 4,5,6,7-Tetramethylphthalide
• AC1LC6U0
• CTK2E8431
• DNTYIZWXLLFMLJ-UHFFFAOYSA-N
• Benzimidazole, 4,5,6,7-tetramethyl-
• 106148-67-8
• SCHEMBL12618885
• 4,5,6,7-Tetramethyl-1H-benzimidazole #
• 4,5,6,7-Tetramethyl-1H-benzo[d]imidazole

• Inchi： 1S/C11H14N2/c1-6-7(2)9(4)11-10(8(6)3)12-5-13-11/h5H,1-4H3,(H,12,13)
• InChI Key： DNTYIZWXLLFMLJ-UHFFFAOYSA-N
• SMILES： N1C=NC2=C(C)C(C)=C(C)C(C)=C12

Computed Properties

• Exact Mass: 174.11582
• Monoisotopic Mass: 174.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68
• LogP: 2.79650